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Compound of Interest

Compound Name: IRON

Cat. No.: B076752

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential guidance on the personal protective equipment
(PPE) required for handling iron, particularly in its powdered form, which presents inhalation
and dust explosion hazards. Adherence to these protocols is critical for minimizing risk and
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) for Iron
Handling

When handling iron powder, a comprehensive approach to personal protection is necessary to
mitigate risks of irritation to the respiratory system, eyes, and skin. The primary hazards
associated with iron powder are dust inhalation and potential dust explosions.[1][2] The
following table summarizes the recommended PPE for various levels of exposure.
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Exposure Level

Eye/Face Protection

Skin Protection

Respiratory
Protection

General Laboratory

Handling

Safety glasses or

goggles.[3]

Nitrile gloves and a
lab coat or long-

sleeved clothing.[1][3]
[41[5]

Not generally required
if work is performed in
a well-ventilated area

or a fume hood.

Dusty Atmospheres or

Weighing

Goggles to protect

against dust particles.

[1]

Canvas or nitrile

gloves and a lab coat.

[1]3]

A half-mask respirator
with a P3, N95, R95,
or P95 filter should be
worn if exposure limits
may be exceeded or
dust is visible.[1][6][7]

Potential for High
Concentrations (>50

mg/m3)

Full-facepiece

respirator.[6][7]

Protective clothing to

prevent skin contact.

[3]

An air-purifying, full-
facepiece respirator
with an N100, R100,
or P100 filter.[6]

Fire or Explosion

Hazard

Safety glasses and
face shield.[8]

Flame-resistant lab
coat.[4]

A self-contained
breathing apparatus
(SCBA) should be
used in firefighting

situations.[1]

Occupational Exposure Limits for Iron

Various regulatory bodies have established permissible exposure limits for iron dust and fume

to protect workers from potential health effects, such as siderosis, a benign pneumoconiosis.[6]

Organization

Exposure Limit (Time-Weighted Average)

OSHA (PEL) 10 mg/m3 (for iron oxide fume)[7][9][10]
NIOSH (REL) 5 mg/m3 (for iron oxide dust and fume)[7][9][10]
5 mg/m3 (as respirable fraction for iron oxide)[7]
ACGIH (TLV)
[10]
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.elementalmicroanalysis.com/Downloads/SDS/IRON%20POWDER.pdf?y=24
https://www.flints.co.uk/pdf/datasheets/DPP258%20Flints%20Iron%20Powder%20F.pdf
https://www.elementalmicroanalysis.com/Downloads/SDS/IRON%20POWDER.pdf?y=24
https://www.scienceequip.com.au/blogs/news/laboratory-ppe-the-10-essentials-you-need
https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://www.flints.co.uk/pdf/datasheets/DPP258%20Flints%20Iron%20Powder%20F.pdf
https://www.flints.co.uk/pdf/datasheets/DPP258%20Flints%20Iron%20Powder%20F.pdf
https://www.elementalmicroanalysis.com/Downloads/SDS/IRON%20POWDER.pdf?y=24
https://www.flints.co.uk/pdf/datasheets/DPP258%20Flints%20Iron%20Powder%20F.pdf
https://www.cdc.gov/niosh/npg/npgd0344.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1036.pdf
https://www.cdc.gov/niosh/npg/npgd0344.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1036.pdf
https://www.elementalmicroanalysis.com/Downloads/SDS/IRON%20POWDER.pdf?y=24
https://www.cdc.gov/niosh/npg/npgd0344.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.scienceequip.com.au/blogs/news/laboratory-ppe-the-10-essentials-you-need
https://www.flints.co.uk/pdf/datasheets/DPP258%20Flints%20Iron%20Powder%20F.pdf
https://www.benchchem.com/product/b076752?utm_src=pdf-body
https://www.benchchem.com/product/b076752?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0344.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1036.pdf
https://restoredcdc.org/www.cdc.gov/niosh/idlh/1309371.html
https://www.osha.gov/chemicaldata/206
https://nj.gov/health/eoh/rtkweb/documents/fs/1036.pdf
https://restoredcdc.org/www.cdc.gov/niosh/idlh/1309371.html
https://www.osha.gov/chemicaldata/206
https://nj.gov/health/eoh/rtkweb/documents/fs/1036.pdf
https://www.osha.gov/chemicaldata/206
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Procedural Protocol for Safe Handling of Iron
Powder

This protocol outlines the step-by-step procedure for safely handling iron powder in a
laboratory setting to minimize exposure and prevent contamination.

1. Pre-Handling Preparation:

o Hazard Assessment: Before beginning work, conduct a thorough risk assessment of the
procedure to identify potential hazards.

o Ventilation: Ensure that the work area is well-ventilated. For procedures that may generate
significant dust, use a certified chemical fume hood or a glove box.[1]

e PPE Inspection: Inspect all required PPE (goggles, gloves, lab coat, respirator) for any
damage or defects. Ensure respirators have been properly fit-tested.

» Emergency Equipment: Locate and verify the functionality of the nearest emergency
eyewash station and safety shower.

2. Donning PPE:

e Puton a lab coat, ensuring it is fully buttoned.[5]

 If required, don a respirator, ensuring a proper seal.

o Put on safety goggles.[1]

» Finally, put on gloves, ensuring they overlap the cuffs of the lab coat.[1]
3. Handling Procedure:

o Containment: Handle iron powder in a designated area, such as a fume hood, to contain any
dust.[1]

¢ Dispensing: When weighing or transferring iron powder, do so carefully to minimize dust
generation. Use a spatula or scoop and avoid pouring from a height.
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» Spill Prevention: Keep containers of iron powder closed when not in use.[1]

« Ignition Sources: Keep iron powder away from heat, sparks, and open flames, as fine dust
dispersed in the air can be a potential dust explosion hazard.[2]

4. Post-Handling and Decontamination:

o Container Sealing: Securely seal all containers of iron powder before removing them from
the handling area.

o Work Area Cleaning: Clean the work surface with a damp cloth or a vacuum cleaner
equipped with a HEPA filter. Avoid dry sweeping, which can generate dust.

o Doffing PPE:

o Remove gloves first, peeling them off from the cuff to the fingertips to avoid touching the
outer surface.

o Remove the lab coat, turning it inside out as you remove it to contain any contaminants.
o Remove safety goggles.
o If a respirator was used, remove it last.

5. Disposal Plan:

o Contaminated PPE: Dispose of used gloves and any other contaminated disposable PPE in
a designated hazardous waste container.

e Iron Waste: Collect and place waste iron powder and contaminated materials in a suitable,
closed container for disposal according to local, state, and federal regulations.[1]

o Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[1]

PPE Selection Workflow for Iron Handling

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when working with iron.
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Caption: Workflow for PPE selection when handling iron powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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